![molecular formula C5H7F3O2S B1485693 1-[(3,3,3-Trifluoro-2-hydroxypropyl)sulfanyl]ethan-1-one CAS No. 2098040-59-4](/img/structure/B1485693.png)
1-[(3,3,3-Trifluoro-2-hydroxypropyl)sulfanyl]ethan-1-one
Overview
Description
Scientific Research Applications
Comprehensive Analysis of “1-[(3,3,3-Trifluoro-2-hydroxypropyl)sulfanyl]ethan-1-one” Applications
Pharmaceutical Testing
1-[(3,3,3-Trifluoro-2-hydroxypropyl)sulfanyl]ethan-1-one: is utilized in pharmaceutical testing as a high-quality reference standard . Reference standards are crucial for ensuring the identity, quality, purity, and potency of pharmaceutical products. They serve as a benchmark for the calibration of analytical instruments and validation of analytical methods, ensuring consistent and accurate results in pharmaceutical analysis.
Synthesis of Bioactive Compounds
This compound has been applied in the synthesis of potential bioactive compounds, such as 1-(3,4-dimethoxyphenyl)-3-(4-methoxyphenyl)-3-(1H-1,2,4-triazol-1-yl)propan-1-one . The unique chemical structure of 1-[(3,3,3-Trifluoro-2-hydroxypropyl)sulfanyl]ethan-1-one allows it to participate in complex chemical reactions, potentially leading to the development of new therapeutic agents.
Environmental Impact Studies
The compound’s data is tracked by the EPA for its potential environmental impact, particularly in relation to global warming potentials . Understanding the environmental fate and transport of this compound is essential for assessing its ecological risks and developing strategies for its safe production, use, and disposal.
Thermophysical Property Research
The National Institute of Standards and Technology (NIST) includes this compound in its database for critically evaluated thermophysical properties . Such data is vital for researchers and engineers to understand the behavior of the compound under various temperatures and pressures, which is important for process design and safety evaluations in chemical manufacturing.
Organic Synthesis Intermediates
1-[(3,3,3-Trifluoro-2-hydroxypropyl)sulfanyl]ethan-1-one: can be used as an intermediate in the synthesis of various organic compounds. For example, it may be involved in the preparation of esters like 1,1,1-trifluoropropan-2-yl 2-(4-hydroxy-3-methoxyphenyl)acetate . These intermediates are valuable for the synthesis of complex molecules in organic chemistry.
properties
IUPAC Name |
S-(3,3,3-trifluoro-2-hydroxypropyl) ethanethioate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7F3O2S/c1-3(9)11-2-4(10)5(6,7)8/h4,10H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SPHZHMTWWMTKGB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)SCC(C(F)(F)F)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7F3O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
188.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(3,3,3-Trifluoro-2-hydroxypropyl)sulfanyl]ethan-1-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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